Cas no 1806933-02-7 (3-Bromo-5-chloro-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-Bromo-5-chloro-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1806933-02-7
• MF: C₆H₂BrClF₂IN
• MW: 368.345058917999
• CID: 4858291
• Update Time: 2025-05-22

3-Bromo-5-chloro-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C6H2BrClF2IN/c7-3-4(11)2(8)1-12-5(3)6(9)10/h1,6H
• InChI Key： OSXPRNJYXDYIMQ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-5-chloro-2-(difluoromethyl)-4-iodopyridine

3-Bromo-5-chloro-2-(difluoromethyl)-4-iodopyridine: A Comprehensive Overview

The compound 3-Bromo-5-chloro-2-(difluoromethyl)-4-iodopyridine, identified by the CAS Registry Number 1806933-02-7, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple halogen substituents—bromo, chloro, and iodo—along with a difluoromethyl group, renders this compound unique in terms of its chemical reactivity, electronic properties, and potential applications.

Pyridines are well-known for their versatility in organic synthesis due to the nitrogen atom's ability to participate in various bonding interactions. The substitution pattern in 3-Bromo-5-chloro-2-(difluoromethyl)-4-iodopyridine is particularly interesting, as it introduces a combination of electron-withdrawing and electron-donating groups. The bromine atom at position 3, chlorine at position 5, and iodine at position 4 create a highly polarized molecule with distinct electronic characteristics. The difluoromethyl group at position 2 further enhances the molecule's complexity by introducing fluorine atoms, which are known for their strong electronegativity and ability to influence molecular interactions.

Recent studies have highlighted the importance of such halogenated pyridines in medicinal chemistry. For instance, researchers have explored the use of similar compounds as building blocks for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The unique electronic properties of 3-Bromo-5-chloro-2-(difluoromethyl)-4-iodopyridine make it an attractive candidate for designing molecules with high bioavailability and selectivity. Moreover, the presence of multiple halogen atoms provides opportunities for further functionalization through nucleophilic aromatic substitution or other reaction pathways.

In terms of synthesis, the preparation of 3-Bromo-5-chloro-2-(difluoromethyl)-4-iodopyridine involves a series of carefully controlled reactions. Typically, this involves the halogenation of a base pyridine structure followed by precise substitution to introduce the desired groups. Recent advancements in catalytic methods and transition-metal-mediated reactions have significantly improved the efficiency and selectivity of such syntheses. For example, the use of palladium catalysts in cross-coupling reactions has enabled the incorporation of iodine atoms at specific positions with high accuracy.

The applications of this compound extend beyond pharmaceuticals. Its electronic properties make it a promising candidate for use in materials science, particularly in the development of organic semiconductors and optoelectronic devices. Researchers have demonstrated that halogenated pyridines can exhibit desirable charge transport properties, making them suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Furthermore, the presence of fluorine atoms can enhance the thermal stability and mechanical robustness of such materials.

In addition to its synthetic and applied aspects, 3-Bromo-5-chloro-2-(difluoromethyl)-4-iodopyridine has been studied for its environmental fate and toxicity. Understanding the behavior of such compounds in natural systems is crucial for assessing their potential risks to ecosystems. Recent studies have focused on biodegradation pathways and bioaccumulation potential, providing valuable insights into their environmental impact.

In conclusion, 3-Bromo-5-chloro-2-(difluoromethyl)-4-iodopyridine is a multifaceted compound with significant potential across various scientific domains. Its unique structure, derived from careful substitution patterns involving multiple halogens and a difluoromethyl group, offers rich opportunities for both fundamental research and practical applications. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing our understanding of complex molecular systems.